Cas no 1860355-35-6 (1-Oxadispiro[2.0.3^{4}.3^{3}]decane-2-carbonitrile)

• Product Name: 1-Oxadispiro[2.0.3^{4}.3^{3}]decane-2-carbonitrile
• CAS No: 1860355-35-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6160684
• PubChem ID: 130872605
• Update Time: 2025-11-01

1-Oxadispiro[2.0.3^{4}.3^{3}]decane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-700028
• 1-oxadispiro[2.0.3^{4}.3^{3}]decane-2-carbonitrile
• 1860355-35-6
• 1-Oxadispiro[2.0.3^{4}.3^{3}]decane-2-carbonitrile

• Inchi： 1S/C10H13NO/c11-7-8-10(12-8)6-2-5-9(10)3-1-4-9/h8H,1-6H2
• InChI Key： NDFHINZFMNEJPH-UHFFFAOYSA-N
• SMILES： O1C(C#N)C21CCCC12CCC1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 36.3Ų

Additional information on 1-Oxadispiro[2.0.3^{4}.3^{3}]decane-2-carbonitrile

Introduction to 1-Oxadispiro[2.0.3⁴.3³]decane-2-carbonitrile (CAS No. 1860355-35-6)

1-Oxadispiro[2.0.3⁴.3³]decane-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1860355-35-6, is a structurally intricate heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique spirocyclic and oxadispiro framework. This compound belongs to a class of spirooxindole derivatives, characterized by its oxygen-containing bridgehead and multiple spiro centers, which contribute to its diverse chemical reactivity and potential biological activities.

The molecular structure of 1-Oxadispiro[2.0.3⁴.3³]decane-2-carbonitrile consists of two spirocyclic units connected by an oxygen atom, with a nitrile group at the 2-position of the decane chain. This arrangement creates a rigid, three-dimensional scaffold that can interact selectively with biological targets, making it a promising candidate for drug discovery. The presence of the nitrile group further enhances its potential as a pharmacophore, as nitriles are known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their ability to mimic the conformational flexibility of natural products while maintaining structural stability. The oxadispiro scaffold of 1-Oxadispiro[2.0.3⁴.3³]decane-2-carbonitrile has been particularly studied for its potential in developing novel therapeutic agents. For instance, studies have shown that spirooxindole derivatives can inhibit enzymes involved in cancer progression by binding to their active sites in a highly specific manner. The rigid structure of these compounds helps to stabilize the binding interactions, leading to increased potency and reduced side effects.

The synthesis of 1-Oxadispiro[2.0.3⁴.3³]decane-2-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of an indole derivative with a nitrile-containing ketone, followed by intramolecular cyclization under acidic or basic conditions. The spirocyclic formation is facilitated by the presence of the oxygen atom, which acts as a nucleophile in the cyclization step.

The pharmacological properties of 1-Oxadispiro[2.0.3⁴.3³]decane-2-carbonitrile have been extensively explored in both in vitro and in vivo studies. Research has demonstrated that this compound exhibits significant inhibitory activity against various enzymes and receptors implicated in human diseases. For example, preliminary studies have shown that it can inhibit cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain mediation, with IC50 values comparable to those of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, it has shown promise in inhibiting kinases associated with cancer cell proliferation, suggesting its potential as an anticancer agent.

The molecular recognition properties of 1-Oxadispiro[2.0.3⁴.3³]decane-2-carbonitrile have also been investigated for their applications in material science and nanotechnology. The unique scaffold allows for the design of molecules with specific binding affinities for target surfaces or biological macromolecules. This has led to the development of novel sensors and catalysts that can be used in diagnostic tools or industrial processes.

In conclusion, 1-Oxadispiro[2.0.3⁴.3³]decane-2-carbonitrile (CAS No. 1860355-35-6) is a structurally fascinating compound with significant potential in medicinal chemistry and materials science. Its unique spirooxindole framework and diverse functional groups make it an attractive candidate for further research into drug discovery and innovative materials development.